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Compound of Interest

Compound Name: Lithium manganese nickel oxide

Cat. No.: B599811

An In-Depth Technical Guide to the Theoretical Capacity of Lithium Manganese Nickel Oxide
Spinel (LiNio.sMn1.504)

Introduction

Lithium manganese nickel oxide (LiNio.sMn1.504, hereafter referred to as LMNO) has
garnered significant attention as a promising high-voltage cathode material for next-generation
lithium-ion batteries. Its appeal lies in a combination of high operating voltage, satisfactory
theoretical energy density, cost-effectiveness due to the abundance of manganese and nickel,
and good thermal stability. A fundamental understanding of its theoretical capacity is crucial for
researchers and scientists in evaluating its potential and guiding further development. This
guide provides a detailed exploration of the theoretical capacity of LMNO, the underlying
electrochemical principles, and the experimental protocols for determining its practical specific
capacity.

Core Concept: Theoretical Capacity

The theoretical capacity of an electrode material is a calculated, intrinsic property that
represents the maximum amount of charge that can be stored per unit mass, assuming that all
the active material participates in the electrochemical reaction. It is determined by the
material's molecular weight and the number of electrons transferred during the charge-
discharge process. For LMNO, the capacity is primarily derived from the redox reactions of the
transition metal ions, specifically nickel and manganese.
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Calculation of Theoretical Capacity

The theoretical specific capacity (Q) can be calculated using Faraday's laws of electrolysis. The
governing formula is:

Q (MAh/g) = (n * F) / (M * 3.6)

Where:

n is the number of electrons transferred per formula unit.

F is the Faraday constant, approximately 96485 C/mol.

M is the molar mass of the active material in g/mol .

3.6 is a conversion factor from coulombs to milliampere-hours (C/s * 3600 s/h / 1000 mA/A).

For LiNio.sMn1.504, the primary redox reaction contributing to the high-voltage plateau involves
the oxidation of Ni2* to Ni**, which corresponds to the transfer of two electrons. However, the
standard convention for calculating the theoretical capacity of high-voltage spinel materials
considers the reversible intercalation and deintercalation of one lithium ion per formula unit.
This is because the electrochemical process in the typical operating voltage range is
dominated by the Ni2*/Ni** redox couple, effectively utilizing one Li+.

Step-by-Step Calculation for LiNio.sMn1.50a:

o Determine the number of electrons transferred (n): For the main electrochemical reaction
involving the Ni2*/Ni** redox couple, one Li* ion is deintercalated, resulting in the transfer of
one electron per formula unit (n=1).

e Calculate the Molar Mass (M):

o

Li: 6.941 g/mol

o

Ni: 0.5 * 58.693 g/mol = 29.347 g/mol

[¢]

Mn: 1.5 * 54.938 g/mol = 82.407 g/mol
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o O:4*15.999 g/mol = 63.996 g/mol

o Total Molar Mass (M) = 182.691 g/mol

e Apply the formula:

o Q=(1*96485 C/mol)/(182.691 g/mol * 3.6)

o Q=147.7 mAh/g

Thus, the widely accepted theoretical capacity of LiNio.sMn1.5s0a4 is approximately 147 mAh/g.

[1I[21[3]14]

Data Presentation

Table 1: Key Properties of LiNio.sMn1.504 Spinel

Property Value Notes
Based on the transfer of one
Theoretical Specific Capacity ~147 mAh/g Li* ion per formula unit.[1][2][3]
[4]
] o Associated with the Ni2*/Ni4+
Operating Voltage ~4.7 V vs. Li/lLi*

redox couple.[1][3]

Crystal Structure (Disordered)

Face-centered cubic (Fd-3m)

Ni and Mn ions are randomly
distributed on the octahedral
sites.[5][6]

Crystal Structure (Ordered)

Primitive cubic (P4332)

Ni and Mn ions are arranged in
an ordered fashion.[1][5][6]

Energy Density (Theoretical)

~690 Wh/kg

Calculated as Theoretical

Capacity x Operating Voltage.

Table 2: Parameters for Theoretical Capacity Calculation
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Parameter Symbol Value Unit

Number of electrons

n 1 e~/formula unit
transferred
Faraday Constant F 96485 C/mol
Molar Mass of

M 182.691 g/mol

LiNio.sMn1.504

Electrochemical Basis and Crystal Structure

The electrochemical performance of LMNO is intrinsically linked to its spinel crystal structure.
The structure consists of a cubic close-packed array of oxygen ions, with lithium and the
transition metals occupying tetrahedral and octahedral interstitial sites.

e Disordered Spinel (Fd-3m): In this structure, Ni2* and Mn#* ions are randomly distributed on
the 16d octahedral sites. This configuration typically exhibits a single, broad
charge/discharge plateau around 4.7 V, corresponding to the Ni2*/Ni3* and Ni¥*/Ni** redox
reactions.[1][5]

e Ordered Spinel (P4332): This structure arises from the ordering of Ni2* and Mn4* ions on the
4a and 12d octahedral sites, respectively.[1][5] The ordered phase often shows two distinct
plateaus around 4.7 V and a smaller plateau at approximately 4.0 V, which is associated with
the Mn3*/Mn#* redox couple.[1]

The theoretical capacity of ~147 mAh/qg is primarily realized through the Ni2*/Ni**+ redox activity.
The involvement of the Mn3*/Mn#* couple can contribute to the overall capacity but is often
associated with structural instability and capacity fading.

Experimental Protocols

While the theoretical capacity is a calculated value, its experimental validation is performed by
measuring the practical specific capacity of the material. This is typically done using
galvanostatic cycling in a half-cell configuration.

1. Electrode Slurry Preparation:
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Active Material: LiNio.sMn1.5s04 powder.

Conductive Agent: Super P carbon black or a similar conductive carbon.

Binder: Polyvinylidene fluoride (PVDF).

Solvent: N-methyl-2-pyrrolidone (NMP).

Procedure:

o Mix the LMNO powder, conductive agent, and binder in a predetermined weight ratio (e.g.,
80:10:10).

o Add NMP solvent and mix thoroughly using a planetary mixer or magnetic stirrer until a
homogeneous slurry is formed.

. Electrode Fabrication:

Current Collector: Aluminum foil.

Procedure:

o Cast the prepared slurry onto the aluminum foil using a doctor blade with a set gap to
control the thickness.

o Dry the coated foil in a vacuum oven at a specific temperature (e.g., 80-120°C) for several
hours to remove the NMP solvent.

o Punch out circular electrodes of a known diameter from the dried sheet.

o Press the electrodes under a specific pressure to ensure good contact between the
particles and the current collector.

o Measure the mass of the active material on the electrode.

. Coin Cell Assembly:

Configuration: CR2032 coin cell.
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o Components:

(¢]

Cathode: The prepared LMNO electrode.

Anode: Lithium metal foil.

[¢]

[¢]

Separator: A microporous polymer membrane (e.g., Celgard).

[e]

Electrolyte: 1 M LiPFs in a mixture of organic carbonates (e.g., ethylene carbonate and
dimethyl carbonate).

e Procedure:

o Assemble the coin cell components in an argon-filled glovebox in the following order:
cathode case, cathode, separator, lithium anode, spacer disk, spring, and anode case.

o Add a few drops of electrolyte to wet the separator and electrodes.
o Crimp the coin cell to seal it.

4. Electrochemical Measurement (Galvanostatic Cycling):

e Instrument: A battery cycler.

e Procedure:

o Allow the assembled cell to rest for several hours to ensure complete wetting of the
electrodes by the electrolyte.

o Cycle the cell at a constant current (galvanostatic mode) within a specified voltage window
(e.g.,3.5Vto4.9V).

o The C-rate (e.g., C/10, where 1C = 147 mA/g) determines the applied current based on
the theoretical capacity and the mass of the active material.

o Record the charge and discharge capacities over multiple cycles.

5. Specific Capacity Calculation:
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The practical specific capacity is calculated from the galvanostatic cycling data using the
following formula:

Specific Capacity (mAh/g) = (I *t) / m

Where:

e | is the applied current in milliamperes (mA).

e tis the duration of the discharge or charge in hours (h).

e m is the mass of the active material (LMNO) in grams (Q).

Mandatory Visualizations
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Inputs

Chemical Formula Faraday Constant (F)
(LiNio.5sMn1.504) Conversion Factor

y

Calculation Steps

Calculate Molar Mass (M) Determine Electrons Transferred (n)

:

Apply Formula:

"lo=(M*F)/(M*3.6)

Ou vput

Theoretical Capacity (Q)
~147 mAh/g
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Electrode Preparation

Slurry Preparation
(LMNO, Carbon, Binder, NMP)

'

Doctor Blade Casting
on Al Foil

:

Vacuum Drying

'

Electrode Punching & Pressing

Cell Asvsernbly

Coin Cell Assembly
(CR2032 Half-Cell)

Electrochemical Testing

Galvanostatic Cycling
(e.g., 3.5-4.9V)

Data Analysis

Calculate Specific Capacity:

(1*1)/m
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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